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Compound of Interest

Compound Name: Triclocarban-d4

Cat. No.: B12411415 Get Quote

An In-Depth Technical Guide to Triclocarban-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Triclocarban-d4, a deuterated

analog of the antimicrobial agent Triclocarban. This document details its chemical properties,

analytical methodologies for its use as an internal standard, and insights into the biological

signaling pathways influenced by its non-deuterated counterpart.

Core Compound Data
Triclocarban-d4 serves as a crucial internal standard for the accurate quantification of

Triclocarban in various biological and environmental matrices. Its physical and chemical

properties are summarized below.

Property Value Reference(s)

CAS Number 1219799-29-7 [1][2]

Molecular Weight 319.61 g/mol [1][2]

Molecular Formula C₁₃H₅D₄Cl₃N₂O [1][2]
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The synthesis of Triclocarban is typically achieved through the reaction of an isocyanate with

an aniline derivative. For the synthesis of Triclocarban-d4, a deuterated precursor is required.

The general synthetic routes are as follows:

Reaction of 4-chlorophenyl isocyanate with 3,4-dichloroaniline.

Reaction of 3,4-dichlorophenyl isocyanate with 4-chloroaniline.

To synthesize Triclocarban-d4, one of the aniline precursors would be a deuterated version,

such as 4-chloroaniline-d4. The synthesis of deuterated 4-chloroaniline can be achieved

through the reduction of 4-nitrochlorobenzene-d4, which itself can be prepared by the nitration

of chlorobenzene-d4. The synthesis of 4-chlorophenyl isocyanate involves the reaction of 4-

chloroaniline with phosgene or a phosgene equivalent like triphosgene.

Analytical Methodology: Quantification of
Triclocarban using Triclocarban-d4
Triclocarban-d4 is predominantly utilized as an internal standard in analytical methods for the

quantification of Triclocarban, primarily by liquid chromatography-tandem mass spectrometry

(LC-MS/MS). This approach allows for precise and accurate measurements by correcting for

matrix effects and variations in sample preparation and instrument response.

Experimental Protocol: Quantification in Biological and
Aqueous Samples
This protocol outlines a general procedure for the analysis of Triclocarban in samples such as

urine, plasma, or water.

1. Sample Preparation:

Aqueous Samples (e.g., river water, wastewater):

Samples are concentrated using solid-phase extraction (SPE).

A known amount of Triclocarban-d4 internal standard is added to the sample prior to

extraction.
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The extract is then evaporated and reconstituted in a suitable solvent for LC-MS/MS

analysis.

Biological Samples (e.g., urine, plasma):

Samples are often subjected to enzymatic hydrolysis (e.g., with β-

glucuronidase/arylsulfatase) to release conjugated metabolites of Triclocarban.[3]

A known amount of Triclocarban-d4 internal standard is added.

Proteins may be precipitated using a solvent like acetonitrile.

The supernatant is collected, concentrated, and reconstituted for analysis.

2. LC-MS/MS Analysis:

Chromatography:

A C18 reverse-phase column is typically used for chromatographic separation.

The mobile phase often consists of a gradient of methanol or acetonitrile and water,

sometimes with additives like acetic acid to improve ionization.

Mass Spectrometry:

Electrospray ionization (ESI) in negative ion mode is commonly employed.

Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific

precursor-to-product ion transitions for both Triclocarban and Triclocarban-d4.

Triclocarban MRM transition: m/z 313 → 160 (example)

Triclocarban-d4 MRM transition: m/z 317 → 164 (example)

3. Quantification:

A calibration curve is generated using standards of known Triclocarban concentrations, each

containing a fixed amount of the Triclocarban-d4 internal standard.
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The ratio of the peak area of Triclocarban to the peak area of Triclocarban-d4 is plotted

against the concentration of the Triclocarban standards.

The concentration of Triclocarban in the unknown samples is then determined from this

calibration curve.

Below is a DOT script visualizing the general workflow for the quantification of Triclocarban

using Triclocarban-d4 as an internal standard.

Workflow for Triclocarban Quantification
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Caption: General workflow for the quantification of Triclocarban.

Biological Activity and Signaling Pathways
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While Triclocarban-d4 is primarily used as an analytical standard, the biological effects of its

non-deuterated form, Triclocarban, are of significant interest to researchers. Triclocarban is

known to possess antibacterial properties and has been identified as a potential endocrine-

disrupting chemical.

Antibacterial Mechanism of Action
The primary antibacterial action of Triclocarban is attributed to the inhibition of the enoyl-acyl

carrier protein (ACP) reductase, an enzyme essential for fatty acid synthesis in bacteria. This

disruption of fatty acid synthesis compromises the integrity of the bacterial cell membrane,

leading to bacteriostatic effects.

Endocrine Disruption
Triclocarban has been shown to interfere with endocrine signaling, particularly by modulating

the activity of androgen and estrogen receptors. It can enhance the transcriptional activity of

these receptors, potentially leading to adverse effects on reproductive health and development.

Androgen Receptor (AR) Signaling Pathway:

Triclocarban can amplify the effects of androgens like testosterone. While it may not bind

directly to the androgen receptor with high affinity, it is thought to act as a coactivator or

sensitizer, enhancing the transcriptional response of androgen-responsive genes.

The following DOT script illustrates the potentiation of androgen receptor signaling by

Triclocarban.
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Triclocarban's Influence on Androgen Receptor Signaling
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Caption: Potentiation of Androgen Receptor signaling by Triclocarban.

Estrogen Receptor (ER) Signaling Pathway:

Similarly, Triclocarban has been observed to enhance the activity of estrogen receptors. It can

potentiate the effects of estradiol, leading to an increased expression of estrogen-responsive

genes. This interaction is a key area of research in understanding its endocrine-disrupting

potential.

The DOT script below visualizes the enhancement of estrogen receptor signaling by

Triclocarban.
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Triclocarban's Influence on Estrogen Receptor Signaling
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Caption: Enhancement of Estrogen Receptor signaling by Triclocarban.

Conclusion
Triclocarban-d4 is an indispensable tool for the accurate scientific investigation of

Triclocarban. Its use as an internal standard in LC-MS/MS methods provides the reliability

needed for exposure assessment and pharmacokinetic studies. Understanding the synthesis,

analytical application, and the biological activities of the parent compound is crucial for

researchers in the fields of environmental science, toxicology, and drug development. This

guide provides a foundational understanding to support these research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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